Isopropyl 5,6-dichloronicotinate

• Molecular Formula: C9H9Cl2NO2
• Molecular Weight: 234.08 g/mol
• IUPAC Name: propan-2-yl 5,6-dichloropyridine-3-carboxylate
• InChI: InChI=1S/C9H9Cl2NO2/c1-5(2)14-9(13)6-3-7(10)8(11)12-4-6/h3-5H,1-2H3
• InChI Key: MBTLKQDHIVTNAN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC(=O)C1=CC(=C(N=C1)Cl)Cl

Description

Isopropyl 5,6-dichloronicotinate is a useful research compound. Its molecular formula is C9H9Cl2NO2 and its molecular weight is 234.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

5,6-Dichloronicotinic acid (2.00 g, 10.4 mmol) was dissolved in 50 mL isopropanol to which was added BF3 -diethyl etherate (3.84 mL, 3 eq). The solution was refluxed overnight. When cooled, the solution was poured into 100 mL water and extracted with Et2O (2×100 mL) The organics were collected, washed with water, brine, 1.0 N NaOH, dried over MgSO4, and concentrated to give isopropyl 5,6-dichloronicotinate (0.62 g) as a cream solid.

Synthesis routes and methods II

Procedure details

To a solution of 5,6-dichloro nicotinic acid (12.2 g, 63.5 mmol) in isopropanol (70 mL), H2SO4 (4 mL) is added dropwise. The mixture is stirred at 80° C. for 16 h before it is cooled to rt and concentrated in vacuo. The residue is dissolved in dioxane (100 mL) and concentrated again. The crude product is purified by CC (heptane:EA 1:3) to give 5,6-dichloro nicotinic acid isopropyl ester (9.29 g) as a pale beige oil; LC-MS: tR=1.33 min, [M+1]+=233.94.